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Introduction

Tetramethylammonium chloride (TMAC) is one of the simplest quaternary ammonium salts,

composed of a central nitrogen atom tetrahedrally bonded to four methyl groups, with a

chloride counter-ion. Its chemical formula is (CH₃)₄N⁺Cl⁻, often abbreviated as Me₄N⁺Cl⁻.[1]

As a white, crystalline, and hygroscopic solid, TMAC is a significant industrial chemical valued

for its high solubility in water and polar organic solvents, thermal stability, and its role as a

phase-transfer catalyst in organic synthesis.[1] This guide provides a comprehensive overview

of its chemical properties, supported by experimental protocols and data, for researchers,

scientists, and professionals in drug development.

Core Chemical and Physical Properties
Tetramethylammonium chloride is characterized by a set of distinct physical and chemical

properties that are crucial for its application in various scientific fields. These properties are

summarized below.
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Property Value References

IUPAC Name

N,N,N-

Trimethylmethanaminium

chloride

[1][2]

CAS Number 75-57-0 [3][4]

Molecular Formula C₄H₁₂ClN [2][3][4][5]

Molecular Weight 109.60 g/mol [1][3][4][5]

Appearance
White, hygroscopic crystalline

powder or granules.[6][1][4][7]

Melting Point

Decomposes upon heating.

Reported decomposition

ranges from >230 °C to 425

°C.[6][1][3][8]

Boiling Point Decomposes before boiling.[6]

Density
1.17 - 1.19 g/cm³ at 20 °C.[1]

[9][10]

pH
6 - 8 (in a 100 g/L aqueous

solution at 20 °C).[9][10]

Vapor Pressure
<1.6 x 10⁻⁸ Pa at 25 °C

(Negligible).[6][3][11]

Solubility Profile
The solubility of TMAC is a key characteristic, dictating its use in aqueous and polar solvent

systems. Its ionic nature makes it highly soluble in polar solvents and generally insoluble in

nonpolar organic solvents.[1]
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Solvent Solubility References

Water
Highly soluble (>1000 g/L at 20

°C).[9]

Methanol Very soluble.[12][3][8]

Ethanol
Slightly soluble (soluble in hot

ethanol).[12][1][3][8]

Ether Insoluble.[12][1][3][8]

Chloroform Insoluble.[12][3][8]

Benzene Insoluble.[1][3]

Stability and Reactivity
Thermal Stability and Decomposition Tetramethylammonium chloride is stable under normal

storage conditions, though it is hygroscopic and should be protected from moisture.[13] When

heated, it undergoes thermal decomposition. The decomposition process begins at

temperatures reported to be above 230 °C, yielding trimethylamine and methyl chloride.[8] At

higher temperatures, it emits highly toxic fumes containing nitrogen oxides (NOx), ammonia

(NH₃), and hydrogen chloride (HCl).[3]

Tetramethylammonium Chloride
((CH₃)₄N⁺Cl⁻) Heat (>230°C) Trimethylamine + Methyl Chloride

((CH₃)₃N + CH₃Cl)
Toxic Fumes

(NOx, NH₃, HCl)

Further
Decomposition

Click to download full resolution via product page

Figure 1. Thermal decomposition pathway of Tetramethylammonium chloride.

Chemical Reactivity and Incompatibilities TMAC is generally stable but exhibits reactivity with

certain classes of chemicals.

Strong Oxidizing Agents: It is incompatible and may react violently with strong oxidizing

agents.[12][9][13]
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Strong Bases/Alkalis: Violent reactions can occur with strong bases (lye).[9][14]

Acids: It is reactive with strong acids.[6] It should be stored away from incompatible materials

in a dry, tightly closed container.[9]

Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation and purity assessment of

TMAC.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum of TMAC in D₂O

shows a single, sharp singlet corresponding to the twelve equivalent protons of the four

methyl groups.[15][16]

Infrared (IR) Spectroscopy: The IR spectrum displays characteristic peaks corresponding to

C-H stretching and bending vibrations of the methyl groups and C-N stretching vibrations.

Data is available in the NIST Chemistry WebBook.[2][17]

Mass Spectrometry (MS): Electron ionization mass spectrometry data for TMAC is also

available from NIST, which can be used for structural elucidation and identification.[2][18]

Experimental Protocols
Detailed methodologies are critical for the accurate and reproducible measurement of chemical

properties.

Protocol 1: Melting Point Determination (Capillary Method)

This protocol outlines the standard procedure for determining the melting (decomposition) point

of a solid organic compound using a capillary-based apparatus.[19][20][21]

Methodology:

Sample Preparation: Ensure the TMAC sample is finely powdered and completely dry.[21]

Capillary Packing: Push the open end of a capillary tube into the powdered sample. Tap the

sealed end of the tube on a hard surface to pack the sample tightly to a height of 1-2 mm.

[22]
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Apparatus Setup: Place the packed capillary tube into the heating block of a melting point

apparatus.

Rapid Determination (Optional): Heat the sample rapidly to find an approximate melting

range. This helps in saving time for the accurate measurement.[19][23]

Accurate Determination: Use a fresh sample and heat the block. As the temperature

approaches the approximate melting point, reduce the heating rate to 1-2 °C per minute.[20]

Observation and Recording: Record the temperature at which the first signs of melting are

observed (T_initial). Continue heating slowly and record the temperature at which the entire

sample has turned into a liquid (T_final). The melting point is reported as the range T_initial -

T_final. For TMAC, this will be the decomposition range.
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Figure 2. Workflow for Melting Point Determination.
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Protocol 2: Determination of Aqueous Solubility

This protocol describes a method to quantitatively determine the solubility of an ionic

compound like TMAC in water at a specific temperature.[24][25]

Methodology:

Preparation of Saturated Solution: Add an excess amount of TMAC to a known volume of

deionized water in a flask or beaker. This ensures that the solution becomes saturated and

undissolved solid remains.

Equilibration: Seal the container and place it in a constant-temperature water bath. Stir or

agitate the mixture for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached

between the dissolved and undissolved solute.

Phase Separation: After equilibration, allow the mixture to settle. Carefully separate the

saturated solution (supernatant) from the excess solid. This can be done by filtration or

centrifugation.[26] It is crucial to maintain the temperature during this step.

Concentration Analysis: Take a precisely measured volume (aliquot) of the clear, saturated

supernatant and place it in a pre-weighed container.

Solvent Evaporation: Carefully evaporate the water from the aliquot using an oven set to a

temperature below the decomposition point of TMAC (e.g., 100-110 °C).

Mass Measurement: Once all the water has evaporated and the container has cooled to

room temperature in a desiccator, weigh the container with the dried TMAC residue.

Calculation: Calculate the mass of the dissolved TMAC. The solubility is then expressed as

grams of solute per 100 mL or 100 g of solvent.
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Figure 3. Workflow for Quantitative Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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